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Compound of Interest

Compound Name: ULTREZ 10

CAS No.: 195739-91-4

Cat. No.: B1181463

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered when working with ULTREZ 10 carbomer gels,

specifically focusing on achieving the desired viscosity.

Troubleshooting Guide: Why is My ULTREZ 10 Gel
Not Reaching the Expected Viscosity?
Low viscosity in your ULTREZ 10 gel can stem from several factors throughout the preparation

process. This guide will walk you through a systematic approach to identify and resolve the root

cause of the issue.

Logical Troubleshooting Workflow
The following diagram illustrates a step-by-step process to diagnose the potential reasons for

low viscosity in your ULTREZ 10 gel.
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Low Viscosity Issue

Check Dispersion Technique

Verify Hydration Time & Conditions

Dispersion Correct?

Issue: Agglomerates ('fisheyes')
Solution: Re-disperse by sprinkling powder

slowly into the vortex of rapidly stirred water.

No

Examine Neutralization Step

Hydration Adequate?

Issue: Incomplete Swelling
Solution: Allow for sufficient hydration time

(can be several hours).

No

Review Formulation Components

Neutralization Correct?

Issue: Incorrect pH / Insufficient Neutralizer
Solution: Measure pH and adjust to 5.0-8.0

using an appropriate neutralizer.

No

Assess Mixing Process

Ingredients Compatible?

Issue: Presence of Electrolytes/Salts
Solution: Minimize or remove ionic species.

Consider using a more salt-tolerant carbomer.

No

Viscosity Achieved

Mixing Appropriate?

Issue: High Shear After Neutralization
Solution: Use gentle, paddle-like mixing

once the gel has thickened.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for low viscosity in ULTREZ 10 gels.
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Frequently Asked Questions (FAQs)
Dispersion and Hydration
Q1: What are "fisheyes" and how do they affect viscosity?

A1: "Fisheyes" are undissolved agglomerates of the ULTREZ 10 powder that have a swollen

outer layer and a dry, unhydrated core.[1] This incomplete hydration prevents the polymer from

contributing to the viscosity of the gel, resulting in a lower than expected final viscosity. To

avoid this, the powder should be sprinkled slowly into a rapidly stirring aqueous phase.[2]

Q2: Can I use hot water to speed up the hydration process?

A2: No, it is not recommended to use hot water. Adding ULTREZ 10 to hot water can cause the

outside of the powder granules to swell too quickly, leading to the formation of "fisheyes" and

preventing complete hydration.[1] Room temperature deionized or distilled water is ideal for

proper dispersion and hydration.

Q3: How long does it take for ULTREZ 10 to fully hydrate?

A3: Complete hydration can take several hours.[2] It is crucial to allow sufficient time for the

polymer to swell completely to achieve maximum viscosity.

Neutralization
Q4: Why is neutralization necessary for ULTREZ 10 gels?

A4: ULTREZ 10 is an acidic polymer. In its acidic state, the polymer chains are tightly coiled.

Neutralization with an alkaline substance causes the acidic groups on the polymer to ionize,

leading to electrostatic repulsion between the chains. This repulsion uncoils the polymer,

causing it to swell and significantly increase the viscosity of the solution, forming a gel.[2][3]

Q5: What is the optimal pH for achieving high viscosity with ULTREZ 10?

A5: The viscosity of an ULTREZ 10 gel is highly dependent on the pH of the solution. A

significant increase in viscosity is observed when the pH is adjusted to a range of 5.0 to 7.0.[2]

[4] For many applications, the optimal viscosity is achieved at a pH of approximately 6.0-7.0.[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1181463/docs?utm_src=pdf-body#ultrez-10-technical-support-center-troubleshooting-low-viscosity-issues
https://www.atamanchemicals.com/carbomer-940_u26699/
https://www.scribd.com/document/247967882/Viscosity-Carbopol-in-Aqueous-Systems
https://www.benchchem.com/product/b1181463/docs?utm_src=pdf-body#ultrez-10-technical-support-center-troubleshooting-low-viscosity-issues
https://www.atamanchemicals.com/carbomer-940_u26699/
https://www.benchchem.com/product/b1181463/docs?utm_src=pdf-body#ultrez-10-technical-support-center-troubleshooting-low-viscosity-issues
https://www.scribd.com/document/247967882/Viscosity-Carbopol-in-Aqueous-Systems
https://www.benchchem.com/product/b1181463/docs?utm_src=pdf-body#ultrez-10-technical-support-center-troubleshooting-low-viscosity-issues
https://www.benchchem.com/product/b1181463/docs?utm_src=pdf-body#ultrez-10-technical-support-center-troubleshooting-low-viscosity-issues
https://www.scribd.com/document/247967882/Viscosity-Carbopol-in-Aqueous-Systems
https://www.specialchem.com/cosmetics/product/lubrizol-carbopol-ultrez-10-polymer
https://www.benchchem.com/product/b1181463/docs?utm_src=pdf-body#ultrez-10-technical-support-center-troubleshooting-low-viscosity-issues
https://www.benchchem.com/product/b1181463/docs?utm_src=pdf-body#ultrez-10-technical-support-center-troubleshooting-low-viscosity-issues
https://www.scribd.com/document/247967882/Viscosity-Carbopol-in-Aqueous-Systems
https://www.cosmeticsandtoiletries.com/cosmetic-ingredients/rheology-thickener/article/21835304/balancing-texture-with-electrolyte-resistance-for-improved-thickening
https://deepblue.lib.umich.edu/bitstreams/b21ade6d-0f95-440d-9fc7-85e8bac64b19/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q6: What are suitable neutralizers for ULTREZ 10?

A6: Common neutralizers include sodium hydroxide (NaOH), potassium hydroxide (KOH), and

triethanolamine (TEA).[1][2] The choice of neutralizer can depend on the specific requirements

of your formulation.

Formulation and Processing
Q7: Can other ingredients in my formulation affect the viscosity of the ULTREZ 10 gel?

A7: Yes. The presence of electrolytes, such as salts, can significantly reduce the viscosity of

the gel by shielding the electrostatic repulsion between the polymer chains.[6] Highly acidic or

basic ingredients can also interfere with the gel structure.

Q8: Does the mixing speed and duration affect the final viscosity?

A8: Yes. While high-shear mixing is beneficial for initial dispersion, prolonged exposure to high

shear after the gel has been neutralized can permanently break down the polymer network,

leading to a loss of viscosity.[3] Once the gel is formed, gentle, paddle-like mixing is

recommended.

Quantitative Data
The viscosity of an ULTREZ 10 gel is primarily influenced by its concentration and the final pH

of the formulation. The following tables provide an overview of the expected viscosity under

different conditions.

Table 1: Effect of pH on the Viscosity of 0.5% ULTREZ 10 Gel
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pH Approximate Viscosity (mPa·s)*

3.0 < 1,000

4.0 ~10,000

5.0 ~30,000

6.0 ~45,000

7.0 ~50,000

8.0 ~48,000

9.0 ~40,000

*Data extrapolated from graphical representations in technical datasheets. Viscosity measured

using a Brookfield RVT viscometer at 20 rpm and 25°C.

Table 2: Effect of Concentration on Viscosity at pH 7.0

Concentration (% w/w) Approximate Viscosity (mPa·s)*

0.2 ~20,000

0.5 ~50,000

1.0 > 60,000

*Data extrapolated from graphical representations in technical datasheets. Viscosity measured

using a Brookfield RVT viscometer at 20 rpm and 25°C.

Experimental Protocols
Protocol for Preparation of a Standard 0.5% (w/w)
ULTREZ 10 Gel
This protocol outlines the key steps for preparing a standard ULTREZ 10 gel and measuring its

viscosity.

Materials:
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ULTREZ 10 powder

Deionized or distilled water

Neutralizing agent (e.g., 10% w/w Sodium Hydroxide solution)

Beakers

Overhead stirrer with a propeller or paddle agitator

pH meter

Viscometer (e.g., Brookfield RVT)

Procedure:

Dispersion:

Weigh the required amount of deionized water into a beaker.

Begin stirring the water at a moderate to high speed to create a vortex.

Slowly and carefully sprinkle the pre-weighed ULTREZ 10 powder into the vortex. Avoid

dumping the powder in all at once to prevent the formation of agglomerates.

Hydration:

Continue stirring for 15-30 minutes until a uniform, lump-free dispersion is achieved.

Cover the beaker and allow the dispersion to hydrate for at least 1-2 hours. For optimal

results, allow it to hydrate for several hours or overnight.

Neutralization:

Place the hydrated dispersion under gentle agitation using a paddle stirrer.

Slowly add the neutralizing agent dropwise to the dispersion.

Monitor the pH of the dispersion continuously using a calibrated pH meter.
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Continue adding the neutralizer until the desired pH (e.g., 6.5 - 7.0) is reached. The

viscosity will increase significantly during this step.

Viscosity Measurement:

Allow the gel to equilibrate at a constant temperature (e.g., 25°C).

Measure the viscosity of the gel using a viscometer according to the instrument's

operating instructions.

Visualizations
ULTREZ 10 Gel Formation Mechanism
The following diagram illustrates the conformational changes of the ULTREZ 10 polymer during

the hydration and neutralization process, leading to the formation of a viscous gel.
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Dispersion & Hydration

Neutralization

ULTREZ 10 Powder
(Tightly Coiled Polymer)

Hydrated Polymer in Water
(Partially Uncoiled)

Add to Water

Add Neutralizer
(e.g., NaOH)

Viscous Gel
(Uncoiled & Swollen Polymer Network)

Click to download full resolution via product page

Caption: Mechanism of ULTREZ 10 gel formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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